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Compound of Interest

Compound Name: Loxtidine

Cat. No.: B1674589 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Loxtidine, a potent and selective histamine H₂-receptor antagonist, has been a subject of

interest in medicinal chemistry due to its therapeutic potential in managing conditions

associated with gastric acid secretion. This technical guide provides a comprehensive overview

of the chemical structure of Loxtidine and a detailed account of its synthesis pathway. The

synthesis is presented as a convergent process, involving the preparation of two key

intermediates: a substituted triazole core and a phenoxypropylamine side chain, which are

subsequently coupled to yield the final active pharmaceutical ingredient. This document

furnishes detailed experimental protocols for the key synthetic steps, quantitative data, and

visual representations of the synthetic workflow to facilitate a thorough understanding for

researchers and professionals in drug development.

Chemical Structure of Loxtidine
Loxtidine is chemically described as [1-methyl-5-[3-[3-(piperidin-1-

ylmethyl)phenoxy]propylamino]-1,2,4-triazol-3-yl]methanol. Its molecular structure integrates a

1-methyl-1,2,4-triazole ring substituted at the 3-position with a hydroxymethyl group and at the

5-position with a complex side chain. This side chain is characterized by a propylamino linker

connected to a phenoxy group, which in turn is substituted at the meta-position with a piperidin-

1-ylmethyl group.
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Molecular Formula: C₁₉H₂₉N₅O₂

Key Structural Features:

1,2,4-Triazole Core: A five-membered aromatic ring with three nitrogen atoms and two

carbon atoms, which is a common scaffold in many pharmaceutical compounds.

Hydroxymethyl Group: A primary alcohol functionality at the 3-position of the triazole ring.

Propylamino Linker: A three-carbon aliphatic chain with a secondary amine connecting the

triazole core to the phenoxy side chain.

Phenoxy Ring: An aromatic ether linkage.

Piperidin-1-ylmethyl Group: A piperidine ring attached to the phenoxy group via a methylene

bridge.

Synthesis Pathway of Loxtidine
The synthesis of Loxtidine is efficiently achieved through a convergent synthetic strategy. This

approach involves the independent synthesis of two key fragments, the triazole core and the

side chain, which are then coupled in the final stages of the synthesis.

Overall Synthetic Scheme:
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Side Chain Synthesis

Triazole Core Synthesis

3-Hydroxybenzaldehyde 3-(Piperidin-1-ylmethyl)phenolReductive Amination 1-(3-(3-Chloropropoxy)benzyl)piperidinePropylation 3-[3-(Piperidin-1-ylmethyl)phenoxy]propan-1-amineAmination

Loxtidine

Precursor_A 1-Methyl-5-amino-1H-1,2,4-triazole-3-methanolMulti-step synthesis

Coupling

3-Hydroxybenzaldehyde

Reductive Amination
(e.g., NaBH₃CN, MeOH)

Piperidine

3-(Piperidin-1-ylmethyl)phenol

Propylation
(e.g., K₂CO₃, DMF, 60°C)

1-Bromo-3-chloropropane

1-(3-(3-Chloropropoxy)benzyl)piperidine

Amination

Ammonia

3-[3-(Piperidin-1-ylmethyl)phenoxy]propan-1-amine

Methylated Guanidine
Precursor

Cyclization

Two-Carbon Building Block
with Hydroxymethyl Precursor

1-Methyl-5-amino-1H-1,2,4-triazole-3-methanol

1-Methyl-5-amino-1H-1,2,4-triazole-3-methanol

Activation

Activating Agent

Activated Triazole Intermediate

Coupling Reaction

3-[3-(Piperidin-1-ylmethyl)phenoxy]propan-1-amine
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[https://www.benchchem.com/product/b1674589#loxtidine-chemical-structure-and-synthesis-
pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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